Cas no 51699-30-0 (1-(3-methyl-1-benzofuran-2-yl)prop-2-en-1-one)

• Product Name: 1-(3-methyl-1-benzofuran-2-yl)prop-2-en-1-one
• CAS No: 51699-30-0
• MF: C₁₂H₁₀O₂
• MW: 186.206603527069
• CID: 6150569
• PubChem ID: 165678747
• Update Time: 2025-08-05

1-(3-methyl-1-benzofuran-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-1-benzofuran-2-yl)prop-2-en-1-one
• 51699-30-0
• EN300-1794540

• Inchi： 1S/C12H10O2/c1-3-10(13)12-8(2)9-6-4-5-7-11(9)14-12/h3-7H,1H2,2H3
• InChI Key： WPMYCJIMDWCVFQ-UHFFFAOYSA-N
• SMILES： O1C(C(C=C)=O)=C(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 186.068079557g/mol
• Monoisotopic Mass: 186.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30.2Ų

Additional information on 1-(3-methyl-1-benzofuran-2-yl)prop-2-en-1-one

Introduction to 1-(3-methyl-1-benzofuran-2-yl)prop-2-en-1-one (CAS No. 51699-30-0)

1-(3-methyl-1-benzofuran-2-yl)prop-2-en-1-one, identified by its CAS number 51699-30-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a fused benzofuran ring system with an acrylone moiety, has garnered attention due to its structural versatility and potential biological activities. The presence of a methyl group on the benzofuran ring and the reactive prop-2-en-1-one (acrylone) functionality makes it a valuable scaffold for further chemical modifications and functionalization, enabling the synthesis of derivatives with tailored properties.

The compound's unique structural features position it as a promising candidate for various applications, particularly in medicinal chemistry and drug discovery. The benzofuran core is a well-documented motif in natural products and pharmacologically active molecules, often contributing to bioactivity through interactions with biological targets. The acrylone group, on the other hand, introduces reactivity that can be exploited for further derivatization, such as Michael additions or aldol reactions, facilitating the construction of more complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing the benzofuran scaffold. Several studies have highlighted the biological activities of benzofuran derivatives, including their roles as antioxidants, anti-inflammatory agents, and even anticancer compounds. The specific substitution pattern in 1-(3-methyl-1-benzofuran-2-yl)prop-2-en-1-one may contribute to unique interactions with biological targets, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for drug development. The combination of the benzofuran ring and the acrylone group provides multiple sites for chemical modification, allowing researchers to fine-tune properties such as solubility, metabolic stability, and target affinity. This flexibility is particularly valuable in the context of modern drug design, where the optimization of multiple parameters is often necessary to achieve desired pharmacological outcomes.

Recent advancements in synthetic methodologies have further enhanced the accessibility of such complex molecules. Techniques like transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the efficient construction of intricate scaffolds like that of 1-(3-methyl-1-benzofuran-2-yl)prop-2-en-1-one. These methods not only improve yield and purity but also allow for greater control over stereochemistry, which is crucial for biological activity.

The compound's reactivity also makes it a useful tool for studying reaction mechanisms and developing new synthetic strategies. For instance, the acrylone group can participate in various reactions that are relevant to drug metabolism and biotransformation processes. Understanding how this compound behaves under different conditions can provide insights into its potential fate within biological systems and inform the design of more stable and effective therapeutic agents.

Moreover, computational studies have played an increasingly important role in evaluating the potential bioactivity of molecules like 1-(3-methyl-1-benzofuran-2-yl)prop-2-en-1-one. Molecular modeling techniques can predict how a compound might interact with biological targets at the atomic level, providing a rational basis for designing experiments and prioritizing candidates for further testing. These computational approaches are often used in conjunction with experimental data to accelerate the drug discovery process.

In conclusion, 1-(3-methyl-1-benzofuran-2-yl)prop-2-en-1-one (CAS No. 51699-30-0) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with its reactivity and synthetic accessibility, make it a valuable asset for drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in developing new therapies that address unmet medical needs.